Cas no 552309-39-4 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide
• CAS No: 552309-39-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5476079
• Update Time: 2025-10-24

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-methylacetamide
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide

• Inchi： 1S/C10H15N3O2S/c1-4-7-6(2)12-10(13-9(7)15)16-5-8(14)11-3/h4-5H2,1-3H3,(H,11,14)(H,12,13,15)
• InChI Key： WTLZJHUOAULXMW-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1NC(=O)C(CC)=C(C)N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.85±0.50(Predicted)

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide

Comprehensive Overview of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide (CAS No. 552309-39-4)

The compound 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide, identified by its CAS No. 552309-39-4, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core, which is a common scaffold in bioactive compounds, making it a subject of interest for drug discovery and development. The presence of the sulfanyl and acetamide functional groups further enhances its potential for diverse applications, including enzyme inhibition and receptor modulation.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 6-oxo-1,6-dihydropyrimidin moiety, which is known to exhibit promising biological activities. The compound 552309-39-4 has been explored for its potential in targeting metabolic disorders and inflammatory conditions, aligning with current trends in personalized medicine and precision therapeutics. Its structural attributes make it a candidate for further optimization in hit-to-lead campaigns.

The synthesis of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide involves multi-step organic reactions, often starting from readily available precursors like ethyl acetoacetate and thiourea. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on sustainable chemistry, recent studies have also investigated greener synthetic routes for this compound, reducing the use of hazardous solvents and improving atom economy.

From an industrial perspective, CAS No. 552309-39-4 is gaining traction in the agrochemical sector. Its pyrimidine backbone is structurally analogous to certain herbicidal and fungicidal agents, prompting investigations into its efficacy as a crop protection agent. With the global push toward sustainable agriculture, this compound’s potential to serve as a low-toxicity alternative to conventional pesticides is a hot topic among researchers and manufacturers alike.

Another area of interest is the compound’s role in drug delivery systems. The N-methylacetamide group in 552309-39-4 offers opportunities for prodrug design, enhancing bioavailability and targeted release. This aligns with the increasing focus on nanotechnology and smart drug formulations, which dominate contemporary pharmaceutical discussions. Researchers are also examining its compatibility with biodegradable polymers for controlled-release applications.

In the context of computational chemistry, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide has been subjected to molecular docking and QSAR studies to predict its binding affinities toward various biological targets. Such in silico approaches are cost-effective and time-efficient, catering to the rising demand for accelerated drug discovery pipelines. The compound’s electrophilic sulfur atom has been flagged as a potential site for covalent inhibitor design, a trending strategy in kinase and protease targeting.

Regulatory and safety profiles of CAS No. 552309-39-4 are under continuous evaluation to ensure compliance with global standards like REACH and FDA guidelines. While the compound is not classified as hazardous, rigorous toxicological assessments are ongoing to ascertain its environmental impact and occupational exposure limits. These studies are critical for its adoption in commercial applications, particularly in light of the increasing scrutiny on chemical safety.

Market analysts highlight the growing patent activity around pyrimidine-based compounds, with 552309-39-4 frequently appearing in applications related to oncology and neurology. This reflects the broader industry shift toward niche therapeutic areas with high unmet medical needs. The compound’s patent landscape is a key consideration for stakeholders aiming to capitalize on its commercial potential.

In summary, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-methylacetamide (CAS No. 552309-39-4) is a multifaceted molecule with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and bioactive potential position it as a valuable candidate for ongoing and future research endeavors, particularly in alignment with sustainability and precision medicine trends.